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Compound of Interest

Compound Name: (4-Chlorophenyl)acetaldehyde

Cat. No.: B1589734 Get Quote

In the landscape of pharmaceutical and agrochemical research, the utility of reactive

intermediates like (4-Chlorophenyl)acetaldehyde is undeniable.[1] As a key building block in

organic synthesis, its unique chlorophenyl structure offers enhanced stability and reactivity,

paving the way for novel compound development.[1] However, its chemical properties also

necessitate a robust and informed approach to laboratory safety. This guide provides essential,

field-tested safety protocols and logistical plans for researchers, scientists, and drug

development professionals working with this compound. Our objective is to empower you with

the knowledge to handle (4-Chlorophenyl)acetaldehyde not just safely, but with scientific

foresight.

Hazard Profile: Understanding the "Why" Behind the
Precautions
(4-Chlorophenyl)acetaldehyde (CAS No. 4251-65-4) is classified with a "Warning" signal

word and carries specific hazard statements that dictate our handling procedures.[2][3][4] A

thorough understanding of these hazards is the foundation of a safe experimental workflow.

GHS Hazard Statements:

H302: Harmful if swallowed.[3][4]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]
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H335: May cause respiratory irritation.[3][4]

These classifications identify the primary routes of exposure and the immediate toxicological

threats: ingestion, skin and eye contact, and inhalation.[4][5] The aldehyde functional group is

inherently reactive and can interact with biological macromolecules, leading to irritation. The

chlorinated phenyl ring, while adding stability to the molecule, also means we must consider

the toxicological profile of chlorinated aromatic compounds. While specific occupational

exposure limits (OELs) for (4-Chlorophenyl)acetaldehyde are not established, the general

principles for handling hazardous aldehydes—compounds known to cause irritation and

potential respiratory sensitization—must be applied stringently.[6][7]

Key Chemical and Physical Properties
Property Value Source

CAS Number 4251-65-4 [2][8]

Molecular Formula C₈H₇ClO [8]

Molecular Weight 154.59 g/mol [2][3][8]

Physical Form
Solid or white to light yellow

semi-solid
[1]

Storage
Inert atmosphere, store in

freezer, under -20°C
[2]

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered PPE strategy is mandatory to mitigate the risks of irritation and accidental

exposure.[9] The choice of each piece of equipment is a direct response to the identified

hazards.

Eye and Face Protection: At a minimum, safety glasses with side shields must be worn.[9]

However, due to the serious eye irritation risk (H319), it is strongly recommended to use

chemical safety goggles.[10] If there is any risk of splashing during procedures like

dissolution or transfer, a face shield must be worn in addition to goggles.[9]
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Skin Protection: A flame-retardant lab coat should be worn and kept fully buttoned.[9] Nitrile

gloves are the recommended hand protection due to their broad chemical resistance.[9] It is

crucial to inspect gloves for any signs of degradation before each use and to change them

frequently. For extended operations or when handling larger quantities, double-gloving

provides an additional layer of safety.[9]

Respiratory Protection: All manipulations of (4-Chlorophenyl)acetaldehyde, especially

handling the solid form which can create dust, must be conducted within a certified chemical

fume hood to minimize inhalation of dust or aerosols.[9][11] This is a direct control measure

for the respiratory irritation hazard (H335).

Operational Plan: From Receipt to Disposal
A self-validating safety protocol involves a comprehensive plan for the entire lifecycle of the

chemical in the laboratory.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks. Verify that

the label includes the chemical name, CAS number, and correct hazard pictograms.[9]

Storage: Immediately transfer the compound to the designated storage location. As per

supplier recommendations, it must be stored in a tightly closed container under an inert

atmosphere in a freezer at or below -20°C.[2] This temperature control is critical for

maintaining the compound's stability. Store it away from incompatible materials like strong

oxidizing agents.[9]

Handling and Use Protocol
This protocol is designed to prevent direct contact and the generation of aerosols or dust.

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate working height. Clear the workspace of any unnecessary items.

Personal Protective Equipment: Don all required PPE as detailed in Section 2.

Weighing and Transfer:
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Conduct all weighing and transfers of the solid compound within the fume hood.[9]

Use compatible tools such as spatulas and glassware.[9]

To prevent dust formation, handle the solid gently. Avoid any actions that could cause it to

become airborne.

When dissolving the solid, add the solvent to the vessel containing the (4-
Chlorophenyl)acetaldehyde slowly to avoid splashing.

Post-Handling:

Tightly seal the container immediately after use.

Decontaminate any surfaces that may have come into contact with the chemical.

Thoroughly wash hands and arms with soap and water after the procedure is complete,

even after wearing gloves.[9][12]

Emergency and Disposal Plan
Preparedness for spills and a clear disposal pathway are non-negotiable components of

laboratory safety.[9]

Spill Response
The response procedure is dictated by the scale of the spill. Always wear your full PPE during

cleanup.[11]

Minor Spill (<1g):

Alert personnel in the immediate vicinity.

Contain the spill using an absorbent material like vermiculite, sand, or commercial sorbent

pads.[9]

Carefully scoop the absorbed material into a clearly labeled, sealable hazardous waste

container.[9]
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Decontaminate the area by wiping with a suitable solvent (e.g., isopropanol), followed by a

thorough wash with soap and water.[9] All cleaning materials must be collected as

hazardous waste.[9][11]

Major Spill (>1g):

Evacuate the immediate area.

Alert your institution's emergency response team and the laboratory supervisor

immediately.[9]

Restrict access to the spill area.

Provide the emergency response team with the Safety Data Sheet (SDS) for (4-
Chlorophenyl)acetaldehyde.[9]

The following diagram outlines the logical workflow for responding to a chemical spill.
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Caption: Workflow for Chemical Spill Response.
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Waste Disposal
Chemical waste management must comply with institutional and local regulations.

Unused/Waste Chemical: Collect all waste (4-Chlorophenyl)acetaldehyde and materials

contaminated with it in a designated, properly labeled hazardous waste container.[9][13] The

container must be compatible with the chemical and have a secure lid.[9]

Prohibition: Never pour (4-Chlorophenyl)acetaldehyde or its solutions down the drain.[9]

By adhering to these detailed protocols, researchers can confidently and safely utilize (4-
Chlorophenyl)acetaldehyde, ensuring both personal safety and the integrity of their scientific

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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